6-Pyridin-2-ylpyridazin-3-ol
Cat. No. B1366171
M. Wt: 173.17 g/mol
InChI Key: DDCLFSUBVBCSFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09034873B2
Procedure details
1 g (5.78 mmol) of 6-(pyridin-2-yl)-2H-pyridazin-3-one 7 and an excess (5 g) of phosphorus oxybromide are refluxed for 12 hours. The reaction mixture is poured into 100 ml of ice-cold water and then neutralized, dropwise, with a saturated aqueous solution of NaHCO3. After extraction with dichloromethane (3×30 ml) the organic phase is dried over MgSO4 and then concentrated under reduced pressure, to give the brominated pyridazine 8b with a yield of 75%.
[Compound]
Name
ice
Quantity
100 mL
Type
solvent
Reaction Step Three
Yield
75%
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[C:7]1[CH:8]=[CH:9][C:10](=O)[NH:11][N:12]=1.P(Br)(Br)([Br:16])=O.C([O-])(O)=O.[Na+]>>[Br:16][C:10]1[N:11]=[N:12][C:7]([C:2]2[CH:3]=[CH:4][CH:5]=[CH:6][N:1]=2)=[CH:8][CH:9]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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N1=C(C=CC=C1)C=1C=CC(NN1)=O
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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P(=O)(Br)(Br)Br
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Step Three
[Compound]
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Name
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ice
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Quantity
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100 mL
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Type
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solvent
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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After extraction with dichloromethane (3×30 ml) the organic phase
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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is dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1N=NC(=CC1)C1=NC=CC=C1
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Measurements
| Type | Value | Analysis |
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| YIELD: PERCENTYIELD | 75% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
